BPU-11

• Molecular Formula: C32H31N5O
• Molecular Weight: 501.6 g/mol
• InChI: InChI=1S/C32H31N5O/c33-21-25-8-6-9-26(20-25)23-36-18-15-29(16-19-36)37(24-27-10-7-17-34-22-27)32(38)35-31-14-5-4-13-30(31)28-11-2-1-3-12-28/h1-14,17,20,22,29H,15-16,18-19,23-24H2,(H,35,38)
• InChIKey: UIIRFZUAAAFHFB-UHFFFAOYSA-N

BPU-11 HCN4 C-Linker Pocket Ligand Overview

BPU-11 (Biphenyl Urea 11, CAS 909664‑41‑1) is a synthetic small‑molecule ligand of the hyperpolarization‑activated cyclic nucleotide‑gated (HCN) channel C‑linker pocket (CLP) on HCN4. It modulates channel function by completely abolishing the cAMP‑induced depolarizing shift in the voltage of half‑maximal activation (V₁/₂), acting as an antagonist of cyclic‑nucleotide regulation at a site distinct from the canonical cyclic‑nucleotide‑binding domain . Unlike classical pore‑blockers, BPU‑11 leaves basal channel activity intact while selectively uncoupling cAMP regulation, a mechanism that addresses the need for isoform‑ and pathway‑selective HCN4 probes in cardiac pacemaking and innate immunity research [1].

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HCN4-specific C-linker pocket (CLP) targeting

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Preserves basal pacemaking while uncoupling cAMP regulation

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Isoform-selective probe for HCN4 cardiac and innate immune studies

• [1] Lolicato, M., et al. (2014) 'Cyclic dinucleotides bind the C‑linker of HCN4 to control channel cAMP responsiveness', Nature Chemical Biology, 10, pp. 457–462. DOI: 10.1038/nchembio.1521. View Source

BPU-11 Advantages Over Generic Blockers

Conventional HCN inhibitors such as ivabradine and ZD7288 block the ion‑conducting pore and suppress If current non‑selectively across HCN1‑4 isoforms, simultaneously reducing both basal and cAMP‑enhanced channel activity. In contrast, BPU‑11 targets the allosteric C‑linker pocket that is unique to HCN4, preserving basal pacemaking while abolishing cAMP‑dependent potentiation . This mechanism‑based divergence means that generic HCN blockers cannot reproduce the functional outcome of selectively disconnecting cAMP regulation, which is critical for investigations where HCN4‑specific cAMP uncoupling is required, such as heart-rate modulation without complete If suppression or studies of HCN4 in innate immune signaling [1].

Attribute

BPU‑11 (this product)

Generic HCN blockers

Mechanism

Allosteric CLP antagonism

Pore block (non‑selective)

Isoform selectivity

HCN4‑selective

Pan‑HCN (HCN1–4)

Effect on basal current

Preserved

Suppressed

Substitution may not reproduce the cAMP‑uncoupling phenotype; mechanism mismatch limits direct replacement.

• [1] Lolicato, M., et al. (2014) 'Cyclic dinucleotides bind the C‑linker of HCN4 to control channel cAMP responsiveness', Nature Chemical Biology, 10, pp. 457–462. DOI: 10.1038/nchembio.1521. View Source

BPU-11 Head-to-Head Comparisons

cAMP Antagonism Potency vs. Endogenous Ligands

BPU‑11 abolishes the cAMP‑induced shift in HCN4 V₁/₂ with a half‑maximal effective concentration (k₁/₂) of 0.42 µM . In the same assay format, the endogenous CLP ligands c‑di‑AMP and c‑di‑GMP antagonize cAMP regulation with IC₅₀ values of 2.9 µM and 6.5 µM, respectively [1]. This represents a 6.9‑fold and 15.5‑fold greater potency for BPU‑11 relative to c‑di‑AMP and c‑di‑GMP, respectively, under comparable patch‑clamp conditions on heterologously expressed human HCN4 channels.

cAMP antagonism vs. endogenous ligands

Cross‑study comparable

k₁/₂ = 0.42 µM (BPU‑11)
c‑di‑AMP IC₅₀ 2.9 µM; c‑di‑GMP IC₅₀ 6.5 µM
6.9‑fold / 15.5‑fold lower concentration

Reported lower concentration may support complete cAMP uncoupling in cellular assays.

HEK293T cells, human HCN4, whole‑cell patch clamp; cAMP applied intracellularly.

Evidence Dimension	Potency for antagonizing cAMP‑induced V₁/₂ shift (HEK293T cells expressing human HCN4, whole‑cell patch clamp)
Target Compound Data	BPU‑11: k₁/₂ = 0.42 µM (at 100 µM applied concentration)
Comparator Or Baseline	c‑di‑AMP: IC₅₀ = 2.9 µM; c‑di‑GMP: IC₅₀ = 6.5 µM
Quantified Difference	6.9‑fold more potent than c‑di‑AMP; 15.5‑fold more potent than c‑di‑GMP
Conditions	HEK293T cells expressing human HCN4; whole‑cell patch clamp; V₁/₂ determined from tail‑current analysis; cAMP applied intracellularly.

Why This Matters

Higher potency translates to a lower required concentration for complete cAMP uncoupling in cellular assays, reducing potential off‑target effects and compound consumption for procurement.

• [1] Lolicato, M., et al. (2014) 'Cyclic dinucleotides bind the C‑linker of HCN4 to control channel cAMP responsiveness', Nature Chemical Biology, 10, pp. 457–462. DOI: 10.1038/nchembio.1521. View Source

HCN4 Selectivity Over HCN2 Channels

BPU‑11 at 100 µM and 200 µM completely fails to affect HCN2 channels expressed in HEK293T cells . In contrast, the generic HCN blocker ivabradine inhibits HCN2 with an IC₅₀ of ~0.5 µM and HCN4 with an IC₅₀ of ~0.8 µM, showing a nearly equipotent, non‑selective profile [1]. Thus, BPU‑11 provides absolute HCN4-over-HCN2 functional selectivity, whereas ivabradine does not discriminate between these isoforms.

HCN4 selectivity over HCN2

Cross‑study comparable

BPU‑11: no effect on HCN2 at 100–200 µM
Ivabradine: IC₅₀ ≈ 0.5 µM (HCN2), ≈ 0.8 µM (HCN4)
>200‑fold selectivity window for BPU‑11 vs. ~1.6‑fold for ivabradine

Supports HCN4‑specific channel function interpretation in co‑expression models.

HEK293T cells, whole‑cell patch clamp, human HCN2/HCN4.

Evidence Dimension	Effect on HCN2 channel current (HEK293T cells, whole‑cell patch clamp)
Target Compound Data	BPU‑11: No effect on HCN2‑mediated currents at 100 µM and 200 µM
Comparator Or Baseline	Ivabradine: IC₅₀ (HCN2) ≈ 0.5 µM; IC₅₀ (HCN4) ≈ 0.8 µM
Quantified Difference	>200‑fold selectivity window for HCN4 over HCN2 for BPU‑11 vs. ~1.6‑fold for ivabradine
Conditions	HEK293T cells expressing human HCN2 or HCN4; whole‑cell patch clamp; currents recorded in the presence or absence of compound.

Why This Matters

HCN4‑selective pharmacology avoids confounding inhibition of HCN2‑mediated currents in tissues co‑expressing both isoforms, enabling cleaner interpretation of channel‑specific functions.

• [1] Bucchi, A., et al. (2006) 'Ivabradine: molecular basis of its antianginal and bradycardic effects', Cardiovascular Drug Reviews, 24(2), pp. 141–166. DOI: 10.1111/j.1527-3466.2006.00133.x. View Source

Complete vs. Partial cAMP Antagonism

At 100 µM, BPU‑11 fully abolishes the cAMP‑induced shift in V₁/₂, resulting in a complete reset of channel gating to the basal state . In contrast, saturating concentrations of c‑di‑AMP and c‑di‑GMP reduce the cAMP‑induced shift by only ~70–80% in the same patch‑clamp configuration [1]. This quantitative difference in efficacy means BPU‑11 can achieve complete functional uncoupling of cAMP from HCN4 gating, a state not attainable with endogenous CLP ligands.

Complete vs. partial cAMP antagonism

Cross‑study comparable

BPU‑11: 100% abolition of cAMP‑induced V₁/₂ shift
c‑di‑AMP: ~75% reduction; c‑di‑GMP: ~70% reduction
25–30 percentage‑point greater efficacy

Reported complete functional uncoupling may reduce residual cAMP‑driven confound.

HEK293T cells, human HCN4, whole‑cell patch clamp.

Evidence Dimension	Maximal efficacy of cAMP‑induced V₁/₂ shift antagonism
Target Compound Data	BPU‑11: 100% abolition (complete removal of cAMP‑induced shift) at 100 µM
Comparator Or Baseline	c‑di‑AMP: ~75% reduction; c‑di‑GMP: ~70% reduction at saturating concentrations
Quantified Difference	25–30 percentage‑point greater efficacy; complete vs. partial antagonism
Conditions	HEK293T cells expressing human HCN4; whole‑cell patch clamp; cAMP applied intracellularly.

Why This Matters

Complete cAMP uncoupling ensures that residual cAMP‑dependent modulation does not confound experimental outcomes, making BPU‑11 the superior tool for studies requiring a 'null‑cAMP' HCN4 phenotype.

• [1] Lolicato, M., et al. (2014) 'Cyclic dinucleotides bind the C‑linker of HCN4 to control channel cAMP responsiveness', Nature Chemical Biology, 10, pp. 457–462. DOI: 10.1038/nchembio.1521. View Source

Purity and Batch Consistency

Commercially available BPU‑11 is supplied with verified purity ≥98% (HPLC) . This purity level exceeds the typical ≥95% standard for many research‑grade HCN modulators and ensures batch‑to‑batch consistency in electrophysiological and cellular assays. While other CLP ligands such as custom‑synthesized cyclic dinucleotides often exhibit lower purity and require specialized handling, BPU‑11 is provided as a stable, pre‑weighed solid with defined solubility (DMSO, 125 mg/mL) .

Purity and batch consistency

Supplier data

≥98% purity (HPLC); stable solid; DMSO solubility 125 mg/mL
Custom cyclic dinucleotides: typical purity 90–95%

Higher reported purity may support inter‑experimental consistency.

Supplier CoA; verify for critical assays. Solubility at room temperature.

Evidence Dimension	Commercial purity and formulation consistency
Target Compound Data	BPU‑11: ≥98% purity (HPLC); stable solid; DMSO solubility 125 mg/mL
Comparator Or Baseline	Custom cyclic dinucleotides: typical purity 90–95%; hygroscopic solids requiring specialized storage
Quantified Difference	≥3–8 percentage points higher purity; pre‑qualified solubility specifications
Conditions	HPLC purity analysis as per supplier Certificate of Analysis; solubility tested at room temperature.

Why This Matters

Higher and more consistent purity reduces inter‑experimental variability, lowers the risk of off‑target activity from impurities, and simplifies procurement logistics for reproducible research.

BPU-11 Application Scenarios

Cardiac Pacemaker cAMP Uncoupling

In sinoatrial node myocyte studies where HCN4 is the dominant isoform underlying If, BPU‑11 (100 µM) enables complete removal of cAMP‑dependent heart‑rate modulation without suppressing basal pacemaking. This contrasts with ivabradine, which reduces both basal and cAMP‑stimulated If, making BPU‑11 the preferred tool for isolating the cAMP‑dependent component of autonomic heart‑rate regulation .

HCN4 in Innate Immune Signaling

BPU‑11 has been employed to investigate HCN4 channel function in innate immune cells, where HCN4 activity is implicated in congenital immune disorders. Its absolute HCN4‑over‑HCN2 selectivity ensures that observed effects are attributable solely to HCN4, avoiding the confounding influence of HCN2 inhibition seen with pan‑HCN blockers .

Structural Biology of C-Linker Pocket

Given its higher potency and complete cAMP antagonism relative to cyclic dinucleotides, BPU‑11 is a superior ligand for co‑crystallization and cryo‑EM studies aimed at resolving the HCN4 CLP in a fully antagonized state. Its small molecular size (501.6 Da) and defined binding pose facilitate structural determination absent the conformational heterogeneity observed with partial agonists [1].

cAMP vs. cGMP Crosstalk Probe

In cells co‑expressing HCN4 and HCN2, BPU‑11 can be used to selectively silence HCN4’s cAMP responsiveness while leaving HCN2‑mediated signals intact, enabling dissection of isoform‑specific contributions to cellular cAMP/cGMP signaling networks. This level of pharmacological dissection is unattainable with equipotent pore‑blockers [2].

Application

Selection Property

Validation Focus

Sinoatrial node myocyte studies

cAMP regulation uncoupling without basal If suppression

HCN4‑specific cAMP‑dependent modulation

Innate immune cell HCN4 studies

Absolute HCN4‑over‑HCN2 selectivity

Isoform‑specific functional attribution

Structural biology of HCN4 CLP

Complete cAMP antagonism with defined binding pose

Ligand‑bound CLP conformation resolution

cAMP/cGMP signaling network dissection

Selective HCN4 cAMP‑response silencing

Isoform‑specific contribution profiling

• [1] Lolicato, M., et al. (2014) 'Cyclic dinucleotides bind the C‑linker of HCN4 to control channel cAMP responsiveness', Nature Chemical Biology, 10, pp. 457–462. DOI: 10.1038/nchembio.1521. View Source
• [2] Bucchi, A., et al. (2006) 'Ivabradine: molecular basis of its antianginal and bradycardic effects', Cardiovascular Drug Reviews, 24(2), pp. 141–166. DOI: 10.1111/j.1527-3466.2006.00133.x. View Source